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Compound of Interest

Compound Name: Weedmaster

Cat. No.: B1218012

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the compatibility of "Weedmaster" herbicides
with other herbicides and adjuvants. The following information, presented in a question-and-
answer format, addresses potential issues to ensure the efficacy and safety of your
experimental applications.

Frequently Asked Questions (FAQs)

Q1: What are the different formulations of "Weedmaster" herbicide?

Al: "Weedmaster" is a brand name for several herbicide formulations. It is crucial to identify
the specific product being used as their active ingredients and compatibility profiles differ
significantly. The two main types are:

e 2,4-D and Dicamba-based Weedmaster: This formulation is a selective, post-emergent
herbicide for broadleaf weed control.[1][2]

» Glyphosate-based Weedmaster: Several products fall under this category, including
Weedmaster® DST®, Weedmaster® DUO, Weedmaster® ARGO, and Weedmaster®
TS540. These are non-selective herbicides with varying glyphosate salt technologies and
surfactant packages designed to enhance performance and compatibility.[3][4][5]

Q2: How can | determine if Weedmaster is compatible with another herbicide or adjuvant
before mixing?
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A2: A"jar test" is a simple and effective method to determine the physical compatibility of a tank
mix.[6][7][8] This test helps to identify potential issues such as the formation of precipitates,
sludge, gels, or oily films, which can clog application equipment and reduce efficacy.[7]

Q3: What is the general procedure for conducting a jar test?

A3: A detailed protocol for the jar test is provided in the "Experimental Protocols” section below.
The basic steps involve mixing the components in a clear container in the same ratio as they
would be in the spray tank and observing for any signs of incompatibility.[6][7]

Q4: What is the recommended mixing order for Weedmaster and its tank-mix partners?

A4: The proper mixing order is critical to prevent compatibility issues. While the specific order
can vary depending on the formulation of each product, a general guideline is as follows:

« Fill the spray tank with 1/2 to 3/4 of the required water.

» Begin agitation.

e Add any water-dispersible granules (WG) or dry flowables (DF).

o Add wettable powders (WP).

e Add flowable liquids (F or FL).

e Add emulsifiable concentrates (EC).

o Add water-soluble liquids, such as the amine salt formulations of 2,4-D and dicamba found in
one type of Weedmaster.

e Add any adjuvants.

¢ Fill the remainder of the tank with water.

Always refer to the product labels for specific mixing instructions.[7]

Q5: What are some known compatible tank-mix partners for glyphosate-based Weedmaster
DST?
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A5: Weedmaster DST has been shown to be compatible with a range of other herbicides and
adjuvants. The Dual Salt Technology in Weedmaster DST enhances its tank mix compatibility.
[3] Specific compatible partners are listed in the tables below.

Q6: Are there any known instances of antagonism or synergy with Weedmaster tank mixes?

A6: Herbicide antagonism, where the activity of one herbicide is reduced when mixed with
another, can occur.[4] For example, mixing post-emergence grass herbicides with some
broadleaf herbicides can sometimes reduce grass control.[4] Conversely, synergy, where the
combined effect is greater than the sum of the individual effects, can also occur. The
combination of 2,4-D and dicamba in some Weedmaster formulations is designed to provide
synergistic broadleaf weed control.[2] It is essential to consult product labels and technical data
sheets for information on known antagonisms or synergies.

Data Presentation
Table 1: Herbicide Tank-Mix Compatibility with

Tank-Mix Partner Common Use Situation Benefit of Tank Mix

Amicide® Advance 700 Fallow To control broadleaf weeds

To deliver in-crop grass weed

Avadex® Xtra Pre-sowing knockdown
control
) ) To improve control of clover
Kamba® 750 (dicamba) Fallow and pre-sowing
and other broadleaf weeds
To increase the speed of
Terrad'or® 700WG Fallow and pre-sowing brownout and may also
improve final control
To increase the speed of
Nail® 600EC Fallow and pre-sowing brownout and may also
improve final control
To improve control of black
Comet® 400 Fallow

bindweed and other weeds
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Source: Nufarm Weedmaster DST Label[9]

Table 2: Adjuvant Compatibility with Glyphosate-Based

Weedmaster®
Adjuvant Recommended Use Benefit
Reduces rainfast period to one
) hour, improves drift reduction,
General use with - )
LI 700® deposition, spreading, and
Weedmaster® DST® S
acidification of the spray
solution.[3]
Activator® High water rates Improves uptake
Conditions hard water to
Liase® Hard water conditions prevent deactivation of
glyphosate
Required for optimal
Banjo® Spray Adjuvant With Terrad'or® 700WG performance of Terrad'or®
700WG
Dense infestations of certain ]
Wetter TX May improve control

grasses

Source: Nufarm Product Information[3][9][10]

Table 3: Application Rates for 2,4-D and Dicamba-Based

Weedmaster®

Weed Growth Stage

Rate (pints per acre)

Seedling 05-1.0
1to 6 inches 1.0-15
6 to 12 inches 15-2.0
Pre-bloom / Branching 20-3.0
Post-bloom / Flowering 3.0-4.0
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Note: These are general recommendations. Always consult the product label for specific rates
for target weeds.[7]

Experimental Protocols
Protocol for Jar Test to Determine Tank-Mix
Compatibility

Objective: To visually assess the physical compatibility of a proposed tank mixture of
Weedmaster with other herbicides and/or adjuvants.

Materials:

A clean, clear glass jar with a lid (quart or pint size)

Water from the intended spray source

The Weedmaster product to be tested

All other herbicides and adjuvants intended for the tank mix

Pipettes or measuring spoons for accurate measurement
Methodology:

o Add water to the jar, filling it to approximately half full. For a 20 gallons per acre spray
volume, use 3.3 cups (800 ml) of water. Adjust water volume proportionally for other spray
volumes.[6][7]

e Add the components to the jar in the recommended mixing order (see FAQ 4). Use a ratio
representative of the intended field application rate. For example, use 2 teaspoons for each
pound or 1 teaspoon for each pint of the recommended label rate per acre.[7]

o After adding each component, cap the jar and invert it 10 times to ensure thorough mixing.[7]

 After all components have been added and mixed, let the jar stand for 15-30 minutes and
observe for any signs of incompatibility.
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o Observe the mixture again after a few hours.
Results and Interpretation:

o Compatible: The mixture remains uniform and free of precipitates, flakes, sludge, gels, or oily

layers.

o Incompatible: The formation of any of the following indicates incompatibility:

[e]

Precipitate: Solid particles that settle out of the solution.

[e]

Flocculation: Small, flaky masses suspended in the solution.

(¢]

Sludge or Gel: Thickening of the solution.
o Oily Film or Layer: Separation of oily components.

If incompatibility is observed, the proposed tank mix should not be used. A compatibility agent
may be tested by repeating the jar test with the addition of the agent.[7]

Mandatory Visualization

Click to download full resolution via product page

Caption: Jar Test Experimental Workflow.
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Weedmaster Formulations Potential Tank-Mix Partners
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Caption: Weedmaster Tank-Mix Logical Relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Weedmaster Compatibility: A Technical Support Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218012#weedmaster-compatibility-with-other-
herbicides-and-adjuvants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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